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Compound of Interest

Compound Name: Aminooxy-PEG4-acid

Cat. No.: B605439 Get Quote

Essential Safety and Handling Guide for
Aminooxy-PEG4-acid
FOR IMMEDIATE USE: This document provides critical safety and logistical information for

researchers, scientists, and drug development professionals handling Aminooxy-PEG4-acid.

Adherence to these guidelines is essential for ensuring laboratory safety and procedural

success.

Aminooxy-PEG4-acid is a bifunctional hydrophilic linker utilized in bioconjugation.[1] It

possesses a reactive aminooxy group for forming oxime bonds with aldehydes and ketones,

and a terminal carboxylic acid for creating stable amide bonds with primary amines.[1] Due to

its reactivity, this compound requires careful handling and storage to maintain its integrity and

ensure the safety of laboratory personnel.[1]

Quantitative Data Summary
The following table summarizes the key quantitative data for Aminooxy-PEG4-acid for easy

reference.
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Property Value Source(s)

Molecular Formula C₁₁H₂₃NO₇ [1][2]

Molecular Weight 281.3 g/mol

CAS Number 1807537-38-7

Appearance
Typically supplied as a 1.0M

aqueous solution

Purity ≥95-98%

Storage Temperature -20°C

Solubility Water, DMSO, DMF

Stability

Not stable as a neat

compound; immediate use

(within 1 week) of the solution

is highly recommended.

Operational and Disposal Plans
A comprehensive operational and disposal plan is mandatory for the safe handling of

Aminooxy-PEG4-acid. This involves a multi-step process from preparation to waste disposal,

emphasizing personal and environmental protection.

Personal Protective Equipment (PPE)
A minimum level of PPE is required at all times when handling Aminooxy-PEG4-acid. The

specific hazards of the aminooxy and carboxylic acid functional groups necessitate the

following:
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PPE Category Specification Rationale

Eye Protection Chemical splash goggles.

Protects against accidental

splashes of the solution which

can cause eye irritation.

Hand Protection Nitrile gloves.

Provides a barrier against skin

contact. Given the potential for

skin irritation from the

aminooxy and acidic nature of

the compound, gloves are

essential.

Body Protection Laboratory coat.
Protects skin and personal

clothing from contamination.

Respiratory Protection

Not generally required when

handling small quantities in a

well-ventilated area. Use a

fume hood if there is a risk of

generating aerosols or if

working with larger volumes.

The compound is supplied as

an aqueous solution,

minimizing the risk of

inhalation of dust. However,

working in a well-ventilated

area is a standard good

laboratory practice.

Spill and Emergency Procedures
Spill:

Evacuate and Ventilate: Immediately clear the area of all personnel and ensure adequate

ventilation.

Containment: For small spills, absorb the liquid with an inert material (e.g., vermiculite, sand,

or earth). Do not use combustible materials such as paper towels as the primary absorbent.

Collection: Carefully scoop the absorbed material into a labeled, sealable container for

hazardous waste disposal.

Decontamination: Clean the spill area with a suitable decontamination solution, followed by a

thorough wash with soap and water.
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Emergency Contact:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water

and give them a small amount of water to drink. Seek immediate medical attention.

Disposal Plan
All waste materials contaminated with Aminooxy-PEG4-acid must be treated as chemical

waste.

Liquid Waste: Collect all aqueous solutions containing Aminooxy-PEG4-acid in a

designated, labeled, and sealed container for chemical waste.

Solid Waste: All contaminated consumables (e.g., pipette tips, gloves, absorbent materials)

should be placed in a separate, clearly labeled container for solid chemical waste.

Disposal Route: All chemical waste must be disposed of through a licensed chemical waste

disposal contractor in accordance with local and national regulations. Do not dispose of

down the drain.

Experimental Protocols
Aminooxy-PEG4-acid is primarily used in two key bioconjugation reactions: oxime ligation and

amide bond formation. The following are detailed methodologies for these experiments.

Protocol 1: Oxime Ligation with an Aldehyde-Containing
Biomolecule
This protocol describes the reaction of the aminooxy group of Aminooxy-PEG4-acid with an

aldehyde on a target biomolecule.

Materials:
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Aminooxy-PEG4-acid (1.0M aqueous solution)

Aldehyde-functionalized biomolecule (e.g., protein, peptide)

Aniline (catalyst)

Reaction Buffer (e.g., 100 mM sodium phosphate, pH 7.0)

Purification system (e.g., size-exclusion chromatography)

Procedure:

Prepare the Biomolecule Solution: Dissolve the aldehyde-functionalized biomolecule in the

reaction buffer to a final concentration of 1-10 mg/mL.

Prepare the Aminooxy-PEG4-acid Solution: Dilute the 1.0M stock solution of Aminooxy-
PEG4-acid in the reaction buffer to a final concentration of 10-50 mM.

Initiate the Reaction: Add a 10-50 fold molar excess of the diluted Aminooxy-PEG4-acid
solution to the biomolecule solution.

Add Catalyst: Add aniline to the reaction mixture to a final concentration of 10-100 mM.

Incubation: Gently mix the reaction and incubate at room temperature for 2-16 hours. The

reaction progress can be monitored by techniques such as LC-MS or SDS-PAGE.

Purification: Once the reaction is complete, purify the resulting conjugate using an

appropriate method, such as size-exclusion chromatography, to remove excess reagents.

Protocol 2: Amide Bond Formation with an Amine-
Containing Biomolecule
This protocol details the conjugation of the carboxylic acid group of Aminooxy-PEG4-acid to a

primary amine on a biomolecule using EDC/NHS chemistry.

Materials:

Aminooxy-PEG4-acid (1.0M aqueous solution)

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b605439?utm_src=pdf-body
https://www.benchchem.com/product/b605439?utm_src=pdf-body
https://www.benchchem.com/product/b605439?utm_src=pdf-body
https://www.benchchem.com/product/b605439?utm_src=pdf-body
https://www.benchchem.com/product/b605439?utm_src=pdf-body
https://www.benchchem.com/product/b605439?utm_src=pdf-body
https://www.benchchem.com/product/b605439?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605439?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Amine-containing biomolecule (e.g., antibody, enzyme)

N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC)

N-Hydroxysuccinimide (NHS)

Activation Buffer (e.g., 0.1 M MES, 0.5 M NaCl, pH 6.0)

Reaction Buffer (e.g., 100 mM sodium phosphate, pH 7.5)

Quenching Solution (e.g., 1 M Tris-HCl, pH 8.5)

Purification system (e.g., dialysis or diafiltration)

Procedure:

Prepare Aminooxy-PEG4-acid: Dilute the 1.0M stock solution of Aminooxy-PEG4-acid in

the activation buffer to a final concentration of 10-100 mM.

Activate the Carboxylic Acid: Add a 1.5-fold molar excess of both EDC and NHS to the

diluted Aminooxy-PEG4-acid solution. Incubate at room temperature for 15-30 minutes to

form the NHS-ester.

Prepare the Biomolecule Solution: Dissolve the amine-containing biomolecule in the reaction

buffer to a final concentration of 1-10 mg/mL.

Conjugation: Immediately add the activated Aminooxy-PEG4-acid solution to the

biomolecule solution. A 10-50 fold molar excess of the linker over the biomolecule is typically

used.

Incubation: Gently mix and allow the reaction to proceed at room temperature for 2-4 hours

or overnight at 4°C.

Quenching: Add the quenching solution to a final concentration of 50-100 mM to stop the

reaction by consuming any unreacted NHS-ester.

Purification: Purify the conjugate by dialysis or diafiltration against a suitable buffer to remove

unreacted linker and byproducts.
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Mandatory Visualizations
The following diagram illustrates the logical workflow for the safe handling of Aminooxy-PEG4-
acid, from receiving the compound to the final disposal of waste.
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Caption: Safe handling workflow for Aminooxy-PEG4-acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b605439?utm_src=pdf-custom-synthesis
https://broadpharm.com/product/bp-22136
https://broadpharm.com/product/bp-22136
https://glycomindsynth.com/product_detail/379/Aminooxy%20PEG
https://www.benchchem.com/product/b605439#personal-protective-equipment-for-handling-aminooxy-peg4-acid
https://www.benchchem.com/product/b605439#personal-protective-equipment-for-handling-aminooxy-peg4-acid
https://www.benchchem.com/product/b605439#personal-protective-equipment-for-handling-aminooxy-peg4-acid
https://www.benchchem.com/product/b605439#personal-protective-equipment-for-handling-aminooxy-peg4-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b605439?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605439?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605439?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

